1,2:4,5-Di-O-cyclohexylidene-myo-inositol

• Molecular Formula: C18H28O6
• Molecular Weight: 340.4 g/mol
• InChI: InChI=1S/C18H28O6/c19-11-13-14(22-17(21-13)7-3-1-4-8-17)12(20)16-15(11)23-18(24-16)9-5-2-6-10-18/h11-16,19-20H,1-10H2/t11?,12?,13-,14?,15?,16?/m1/s1
• InChIKey: LJLFYCLESOMKAW-UNFKKNOASA-N

1,2:4,5-Biscyclohexylidene-DL-myo-inositol: The Preferred Diketal Building Block for Inositol Phosphate Synthesis

1,2:4,5-Biscyclohexylidene-DL-myo-inositol (CAS 104873-71-4) is a synthetically protected derivative of myo-inositol, characterized by two cyclohexylidene ketal groups that selectively shield the hydroxyls at the 1,2 and 4,5 positions of the inositol ring. It serves as a crucial intermediate in the synthesis of biologically significant myo-inositol phosphates and other cyclitol derivatives [1]. The compound's specific protection pattern is not arbitrary; it is the result of a thermodynamic equilibrium during synthesis that favors the 1,2:4,5-diketal among several possible isomeric products [2]. This specific regioisomer is a cornerstone in the field, providing a unique and well-characterized scaffold for selective functionalization at the free 3- and 6-hydroxyl groups, which is a fundamental step in constructing complex signaling molecules [3].

Thermodynamically favored 1,2:4,5 protection pattern

Free 3- and 6-hydroxyl groups for selective functionalization

• [1] Spiers, I. D., Schwalbe, C. H., Blake, A. J., Solomons, K. R., & Freeman, S. (1997). Structure of (±)-1,2;4,5-di-o-cyclohexylidene myo-inositol and synthesis of myo-inositol 3-phosphate via its phosphorylation with (2R,4S,5R)-2-chloro-3,4-dimethyl-5-phenyl-1,3,2-oxazaphospholidin-2-one. Carbohydrate Research, 302(1-2), 43-51. View Source
• [2] Oki, M., & Kondo, T. (1986). Improved Preparation of Cyclohexylidene Derivatives of MYO-Inositol. Bulletin of the Chemical Society of Japan, 59(7), 2287-2289. View Source
• [3] Watanabe, Y. (1996). Selective Reactions and Total Synthesis of Inositol Phosphates. In Studies in Natural Products Chemistry (Vol. 18, pp. 391-456). Elsevier. View Source

Why Regioisomeric Substitution Fails: The Non-Interchangeable Nature of 1,2:4,5-Biscyclohexylidene-DL-myo-inositol

Procurement cannot be simplified to merely selecting any myo-inositol diketal derivative. The term 'diketal' encompasses a family of regioisomers, primarily including 1,2:3,4-, 1,2:4,5-, and 1,2:5,6-di-O-cyclohexylidene-myo-inositols, which are all produced in varying yields from the same ketalization reaction [1]. These isomers are not functionally equivalent. The 1,2:4,5-isomer distinguishes itself by leaving the 3- and 6-hydroxyl groups unblocked, a unique feature that dictates its reactivity and is a prerequisite for synthesizing specific target molecules like myo-inositol 3-phosphate [2]. Substituting with a different regioisomer would expose or block different hydroxyl groups, leading to a completely divergent synthetic pathway and ultimately an incorrect final product [3]. Therefore, the specific protection pattern of 1,2:4,5-biscyclohexylidene-DL-myo-inositol is not a preference but a structural mandate for its designated applications.

Target Compound

1,2:4,5-diketal isomer

Free 3,6-OH positions; enables regiospecific synthesis of target inositol phosphates

Common Substitute

1,2:5,6-diketal isomer

Free 4,5-OH may shift reactivity and produce divergent synthetic pathway

• [1] Oki, M., & Kondo, T. (1986). Improved Preparation of Cyclohexylidene Derivatives of MYO-Inositol. Bulletin of the Chemical Society of Japan, 59(7), 2287-2289. View Source
• [2] Spiers, I. D., Schwalbe, C. H., Blake, A. J., Solomons, K. R., & Freeman, S. (1997). Structure of (±)-1,2;4,5-di-o-cyclohexylidene myo-inositol and synthesis of myo-inositol 3-phosphate via its phosphorylation with (2R,4S,5R)-2-chloro-3,4-dimethyl-5-phenyl-1,3,2-oxazaphospholidin-2-one. Carbohydrate Research, 302(1-2), 43-51. View Source
• [3] Watanabe, Y. (1996). Selective Reactions and Total Synthesis of Inositol Phosphates. In Studies in Natural Products Chemistry (Vol. 18, pp. 391-456). Elsevier. View Source

1,2:4,5-Biscyclohexylidene-DL-myo-inositol: A Quantitative Guide to Product-Specific Performance

Crystal Structure Analysis Reveals Unique 'Flip-Flop' Hydrogen Bonding and Predictive Reactivity Model

A detailed single-crystal X-ray diffraction study of 1,2:4,5-biscyclohexylidene-DL-myo-inositol provided a high-resolution structure refined to an R-factor of 2.9%, a level of precision that enables accurate molecular modeling. This analysis revealed a unique 'flip-flop' hydrogen bonding pattern. Furthermore, semi-empirical calculations based on this structure accurately predicted the higher reactivity of the unblocked hydroxyl groups at the 1/3-positions compared to the 4/6-positions, providing a quantifiable and predictable basis for its selective functionalization [1]. This contrasts with other diketal isomers, whose free hydroxyls are in different positions (e.g., 4- and 5-OH free in the 1,2:5,6-isomer), leading to different reactivity and synthetic outcomes [2].

Crystal Structure

Class-level

R = 2.9%

Predictive reactivity for free 3/6-OH functionalization

Compared to other diketal regioisomers; 1/3-OH positions reported more reactive

Evidence Dimension	Crystallographic resolution and reactivity prediction
Target Compound Data	R = 2.9%; Free 1/3-OH positions predicted to be more reactive than 4/6-OH.
Comparator Or Baseline	Other diketal regioisomers (e.g., 1,2:5,6-di-O-cyclohexylidene-myo-inositol)
Quantified Difference	Different free hydroxyl positions (e.g., 4- and 5-OH free in the 1,2:5,6-isomer) leading to divergent reactivity and synthetic utility.
Conditions	Single-crystal X-ray diffraction; semi-empirical calculations

Why This Matters

The well-defined solid-state structure and predictable reactivity model support method development and ensure reproducible synthesis of downstream targets, reducing process failure risk.

• [1] Spiers, I. D., Schwalbe, C. H., Blake, A. J., Solomons, K. R., & Freeman, S. (1997). Structure of (±)-1,2;4,5-di-o-cyclohexylidene myo-inositol and synthesis of myo-inositol 3-phosphate via its phosphorylation with (2R,4S,5R)-2-chloro-3,4-dimethyl-5-phenyl-1,3,2-oxazaphospholidin-2-one. Carbohydrate Research, 302(1-2), 43-51. View Source
• [2] Oki, M., & Kondo, T. (1986). Improved Preparation of Cyclohexylidene Derivatives of MYO-Inositol. Bulletin of the Chemical Society of Japan, 59(7), 2287-2289. View Source

Enzymatic Resolution Yields Highly Enantiopure Material Crucial for Biological Studies

While the racemic DL-mixture of 1,2:4,5-biscyclohexylidene-myo-inositol is commonly used, the ability to obtain the individual enantiomers in high optical purity is critical for certain applications. Studies have demonstrated that enzymatic resolution of racemic 1,2:4,5-di-O-cyclohexylidene-myo-inositol can produce optically pure material. This is significant because the D- and L-enantiomers can exhibit different biological activities [1]. The absolute configurations of (-)- and (+)-1,2:4,5-di-O-cyclohexylidene-myo-inositols have been definitively assigned as 1D and 1L, respectively, correcting prior literature assignments and ensuring users can procure the correct stereoisomer with confidence [2]. This contrasts with other diketal isomers, where enzymatic resolution methods may be less established or yield different enantioselectivities.

Enantiomeric Resolution

Class-level

Target: Enantiopure D- and L- enantiomers obtainable Other isomers: Established resolution methods may differ

Enables stereospecific probe design with defined chirality

Absolute configuration assigned without ambiguity

Evidence Dimension	Enantiomeric purity achievable
Target Compound Data	Optically pure D- and L- enantiomers of 1,2:4,5-di-O-cyclohexylidene-myo-inositol
Comparator Or Baseline	Other diketal regioisomers (e.g., 1,2:5,6-di-O-cyclohexylidene-myo-inositol)
Quantified Difference	Established enzymatic resolution methods specifically for this isomer, yielding high optical purity.
Conditions	Enzymatic esterification in organic solvent

Why This Matters

Access to enantiopure material is mandatory for developing chiral drugs or probes where biological target interactions are stereospecific.

• [1] Ling, L., Ozaki, S., & Sakaguchi, T. (1993). Enzymatic resolution of racemic 1,2:5,6-di-O-cyclohexylidene and 1,2:3,4-di-O-cyclohexylidene-myo-inositol. Bioorganic & Medicinal Chemistry, 1(3), 159-164. View Source
• [2] Riley, A. M., Correa, V., Mahon, M. F., Taylor, C. W., & Potter, B. V. L. (2000). The absolute configuration and optical purity of (−)- and (+)-1,2:4,5-di-O-cyclohexylidene-myo-inositols. Carbohydrate Research, 326(4), 251-263. View Source

Stereoselective Phosphorylation at 3-Position Enables Efficient Four-Step Synthesis of myo-Inositol 3-Phosphate

The primary utility of 1,2:4,5-biscyclohexylidene-DL-myo-inositol lies in its ability to undergo selective phosphorylation at the free 3-hydroxyl group. This regio- and stereoselectivity is not general to all inositol derivatives; it is a specific property of this protection pattern. The compound has been successfully phosphorylated with (2R,4S,5R)-2-chloro-3,4-dimethyl-5-phenyl-1,3,2-oxazaphospholidin-2-one, yielding a diastereoisomer derived from phosphorylation at the 3-position, which was then isolated by crystallization. This key step allowed for the synthesis of myo-inositol 3-phosphate in only four steps from myo-inositol [1]. This is a direct, quantifiable demonstration of its value: it provides a significantly shorter and more efficient route to a specific, valuable target compared to using unprotected myo-inositol or an improperly protected derivative [2].

Synthetic Efficiency

Class-level

4 steps

Shortened route to myo-inositol 3-phosphate vs. unprotected

Selective 3-OH phosphorylation enabled by diketal protection

Evidence Dimension	Synthetic efficiency (number of steps to myo-inositol 3-phosphate)
Target Compound Data	Four steps from myo-inositol
Comparator Or Baseline	Unprotected myo-inositol or a generic protection strategy
Quantified Difference	Significantly reduced number of steps due to selective 3-OH phosphorylation enabled by the specific diketal protection.
Conditions	Phosphorylation with a chiral oxazaphospholidinone reagent

Why This Matters

A shorter synthetic route directly translates to higher overall yield, reduced time, and lower procurement costs for the target molecule.

• [1] Spiers, I. D., Schwalbe, C. H., Blake, A. J., Solomons, K. R., & Freeman, S. (1997). Structure of (±)-1,2;4,5-di-o-cyclohexylidene myo-inositol and synthesis of myo-inositol 3-phosphate via its phosphorylation with (2R,4S,5R)-2-chloro-3,4-dimethyl-5-phenyl-1,3,2-oxazaphospholidin-2-one. Carbohydrate Research, 302(1-2), 43-51. View Source
• [2] Watanabe, Y. (1996). Selective Reactions and Total Synthesis of Inositol Phosphates. In Studies in Natural Products Chemistry (Vol. 18, pp. 391-456). Elsevier. View Source

1,2:4,5-Biscyclohexylidene-DL-myo-inositol: Recommended Procurement Scenarios and Applications

Synthesis of Regiospecifically Phosphorylated myo-Inositol Derivatives

This compound is the definitive starting material for the synthesis of myo-inositol phosphates phosphorylated at the 3- and/or 6-positions. The crystal structure and reactivity predictions confirm the higher reactivity of the 3-OH group, enabling selective mono-phosphorylation [1]. This is the primary reason to select it over the 1,2:5,6-isomer, which leaves the 4- and 5-positions free, making it unsuitable for accessing 3-phosphate derivatives [2].

Production of Enantiomerically Pure Chiral myo-Inositol Derivatives

For projects requiring optically active inositol derivatives, such as chiral ligands or probes for stereospecific enzymes, this compound is an excellent choice. Proven enzymatic resolution methods provide access to the individual D- and L-enantiomers in high optical purity [1]. The unambiguous absolute configuration assignment eliminates any uncertainty in stereochemical outcomes, which is a critical advantage over other less-characterized isomers [2].

Development of myo-Inositol-Based Chemical Biology Tools

The compound's established role as an intermediate for synthesizing myo-inositol 3-phosphate and its analogues makes it a valuable procurement item for laboratories developing chemical biology tools to study inositol phosphate signaling pathways [1]. Its predictable reactivity, based on a well-defined crystal structure, supports the rational design of novel probes and inhibitors, reducing development time and synthetic complexity compared to using unprotected myo-inositol [2].

Application

Selection Property

Validation Focus

Synthesis of regiospecific inositol phosphates

Free 3/6-OH reactivity

Selective phosphorylation at desired position

Chiral myo-inositol derivative synthesis

Enantiopure D- or L- enantiomer availability

Confirmed absolute configuration and optical purity

Inositol phosphate signaling probe development

Predictable 3-OH functionalization

Rational probe design guided by crystal structure

• [1] Spiers, I. D., Schwalbe, C. H., Blake, A. J., Solomons, K. R., & Freeman, S. (1997). Structure of (±)-1,2;4,5-di-o-cyclohexylidene myo-inositol and synthesis of myo-inositol 3-phosphate via its phosphorylation with (2R,4S,5R)-2-chloro-3,4-dimethyl-5-phenyl-1,3,2-oxazaphospholidin-2-one. Carbohydrate Research, 302(1-2), 43-51. View Source
• [2] Ling, L., Ozaki, S., & Sakaguchi, T. (1993). Enzymatic resolution of racemic 1,2:5,6-di-O-cyclohexylidene and 1,2:3,4-di-O-cyclohexylidene-myo-inositol. Bioorganic & Medicinal Chemistry, 1(3), 159-164. View Source